Cas no 74-79-3 (L-Arginine)

• Product Name: L-Arginine
• CAS No: 74-79-3
• MF: C₆H₁₄N₄O₂
• MW: 174.200960636139
• MDL: MFCD00002635
• CID: 33959
• PubChem ID: 24901894
• Update Time: 2025-07-22

L-Arginine Chemical and Physical Properties

Names and Identifiers

• L-Arginine
• ABL2 (38-end), active, His tagged human
• FLJ41441
• ANTI-ABL2 antibody produced in mouse
• FLJ22224
• FLJ31718
• Abelson murine leukemia viral oncogene homolog 2
• Abelson tyrosine-protein kinase 2
• ABL2
• L-(+)-Arginine
• (S)-(+)-Arginine
• (S)-2-Amino-5-guanidinopentanoic acid
• Arginine
• ARGININE, L-(P)
• ARGININE, L-(RG)
• H-Arg-OH
• L(+)-Arginine
• PARAGOS 530602
• charides
• AGRININE
• ARG
• FEMA 3819
• FREE BASE
• H-L-ARG-OH
• L-ARG
• L-arginie
• l-arginin
• L-Argnie
• L-ARG-OH
• L-Guanidine aMinovaleric acid
• L-α-AMino-δ-guanidovaleric acid
• Nδ-AMidino-L-ornithine
• SOLIScript 1-step Multiplex Probe Kit
• 2-Amino-5-guanidinovaleric acid
• 2-Amino-5-guanidinopentanoic acid
• 74-79-3
• (L)-Arginine
• Arginina
• ARGININE, L-
• Arginine (VAN)
• Polyarginine
• Argininum [INN-Latin]
• Arginina [INN-Spanish]
• L-Ornithine, N5-(aminoiminomethyl)-
• Poly(L-arginine)
• Detoxargin
• Argamine
• Levargin
• Argivene
• L-alpha-Amino-delta-guanidinovaleric acid
• Minophagen A
• 1-Amino-4-guanidovaleric acid
• L-Arginine, homopolymer
• Arginine [USAN:INN]
• Leek Seed Extract
• L-arginine monocation
• D-arginine monocation
• (2R)-2-amino-5-(carbamimidamido)pentanoic acid
• D-arginine
• (S)-2-Amino-5-guanidinovaleric acid
• (2S)-2-amino-5-guanidinopentanoic acid
• R
• (2S)-2-ammonio-5-guanidiniopentanoate
• L-arginine cation
• Arginin
• (R)-2-amino-5-guanidinopentanoic acid
• L-Arginine L-Glutamate
• arginine(1+)
• D-2-Amino-5-guanidinovaleric acid
• (2S)-2-amino-5-guanidinopentanoate
• (2S)-2-amino-5-(carbamimidamido)pentanoic acid
• D-Arginin
• Harg
• Rubradirin B
• (2R)-2-amino-5-guanidinopentanoic acid
• D-argininium(1+)
• DAR
• (2S)-2-amino-5-(carbamimidamido)pentanoate
• L-argininium(1+)
• 2-amino-5-(carbamimidamido)pentanoic acid
• (2R)-2-ammonio-5-guanidiniopentanoate
• Epitope ID:140084
• A0526
• (2S)-2-azanyl-5-[bis(azanyl)methylideneamino]pentanoic acid
• bmse000899
• LYSINE ACETATE IMPURITY F [EP IMPURITY]
• AKOS006239069
• DB00125
• A837397
• UNII-94ZLA3W45F
• NS00074187
• ARGININE [VANDF]
• DTXSID6041056
• ARGININE [II]
• Tocris-0663
• HSDB 1429
• L-Arginine (9CI)
• BDBM181132
• NCGC00015064-01
• H-Arg
• AI3-24165
• Tox21_500077
• 1laf
• GTPL721
• NSC 206269
• 3h-l-arginine
• L-Arginine, from non-animal source, meets EP, USP testing specifications, suitable for cell culture, 98.5-101.0%
• Arginine hydrochloride(USAN)
• L-a-Amino-d-guanidinovalerate
• ARGININE [INN]
• ARGININE [EP IMPURITY]
• Tox21_113046
• (2S)-2-amino-5-(diaminomethylideneamino)pentanoic acid
• L-Norvaline, 5-((aminoiminomethyl)amino)-
• US9144538, L-Arginine
• Arginine, European Pharmacopoeia (EP) Reference Standard
• L-Arginine, Vetec(TM), 98.5%
• ARGININE [MI]
• D02982
• Q173670
• (2S)-2-amino-5-carbamimidamidopentanoic acid
• CHEBI:16467
• Lopac-A-5006
• 7F15B0C7-356D-45D7-AC33-03AEE4394A0E
• (S)-2-Amino-5-((aminoiminomethyl)amino)pentanoic acid
• (S)-2-Amino-5-[(aminoiminomethyl)amino]pentanoic acid
• EN300-73669
• ARGININE [WHO-DD]
• 5-[(aminoiminomethyl)amino]-L-Norvaline
• NCGC00024715-03
• L-Arginine, labeled with tritium
• L(+) arginine
• InChI=1/C6H14N4O2/c7-4(5(11)12)2-1-3-10-6(8)9/h4H,1-3,7H2,(H,11,12)(H4,8,9,10)/t4-/m0/s
• ARGININE [USP MONOGRAPH]
• NCGC00015064-02
• L-Arginine (H-Arg-OH)
• CHEMBL1485
• C00062
• ARGININE [EP MONOGRAPH]
• Tox21_113046_1
• L-Arginine, BioUltra, >=99.5% (NT)
• (2S)-2-amino-5-guanidino-pentanoic acid
• GND
• Arginine (USP/INN)
• Lopac0_000077
• L-Arginine, 99%, natural, FCC, FG
• 4-04-00-02648 (Beilstein Handbook Reference)
• L-ARGININE [JAN]
• L-Arginine, 99%, FCC, FG
• SBI-0207062.P001
• S-(+)-2-Amino-5-[(aminoiminomethyl)amino]pentanoic acid
• AKOS015854096
• AS-14190
• EC 200-811-1
• NCGC00024715-04
• A 5006
• MFCD00002635
• ARGININE [HSDB]
• 4455-52-1
• BRN 1725413
• Norvaline, 5-[(aminoiminomethyl)amino]-, (L)-
• SR-01000597671
• L-Norvaline, 5-[(aminoiminomethyl)amino]-
• DB-230572
• EU-0100077
• DTXCID4021056
• L-Arginine, reagent grade, >=98%
• AC-083
• Arginine [USP:INN]
• NSC-206269
• CCRIS 3609
• (S)-2-Amino-5-[(aminoiminomethyl)amino]pentanoate
• M02981
• s5634
• 2-AMINO-5-GUANIDINO-PENTANOIC ACID
• US9138393, L-Arginine
• LP00077
• L-2-Amino-5-guanidinopentanoic acid
• (S)-2-amino-5-[(aminoiminomethyl)amino]-Pentanoic acid
• L-(+) arginine
• NCGC00024715-10
• L-Arginine, United States Pharmacopeia (USP) Reference Standard
• (s)-2-amino-5-guanidino-pentanoic acid
• L-Arginine USP EP JP ChP
• Argininum
• HMS3260O15
• SR-01000075479
• bmse000029
• L-Arginine, SAJ special grade, >=98.0%
• 1-Amino-4-guanidovalerlic acid
• (2S)-2-amino-5-[(diaminomethylidene)amino]pentanoic acid
• SDCCGSBI-0050065.P002
• L-Arginine, Pharmaceutical Secondary Standard; Certified Reference Material
• CAS-74-79-3
• 2-amino-5-guanidinovalerate
• NCGC00024715-02
• AB00374192_03
• L-Arginine (JP17)
• BDBM21959
• ARGININE [MART.]
• Pentanoic acid, 2-amino-5-((aminoiminomethyl)amino)-, (S)-
• NCGC00024715-01
• NCGC00260762-01
• EINECS 200-811-1
• L-alpha-Amino-delta-guanidinovalerate
• L-Aryginine,(S)
• N5-(aminoiminomethyl)-L-Ornithine
• L-ARGININE [FHFI]
• C6H14N4O2
• bmse000919
• Pentanoic acid, 2-amino-5-[(aminoiminomethyl)amino]-, (S)-
• L-ARGININE [FCC]
• CCG-204172
• L-ARGININE [USP-RS]
• (S)-Arginine
• SCHEMBL1791
• SR-01000597671-1
• (S)-2-amino-5-[(aminoiminomethyl)amino]-Pentanoate
• L-Arginine, Vetec(TM) reagent grade, >=98%
• HY-N0455
• W-104410
• NCGC00024715-05
• Arginine, L- (8CI)
• 94ZLA3W45F
• L-a-Amino-d-guanidinovaleric acid
• NSC203450
• SR-01000075479-1
• LalphaAminodeltaguanidinovaleric acid
• L-Arginine (Standard)
• Arginine, L isomer
• L-Arginine High 7402
• L-2-Aminoguanidinovaleric acid, (S)-2-Amino-5-guanidinovaleric acid
• FA15387
• LYSINE ACETATE IMPURITY F (EP IMPURITY)
• L-ARGININE (USP-RS)
• ARGININE (EP MONOGRAPH)
• LOrnithine, N5(aminoiminomethyl)
• (S)-2-amino-5-((aminoiminomethyl)amino)-Pentanoic acid
• 5-((Aminoiminomethyl)amino)-L-Norvaline
• Arginine, L-isomer
• amino-5-guanidino-pentanoic acid
• (S)-2-amino-5-((aminoiminomethyl)amino)-Pentanoate
• A05BA01
• LArginine
• l arginine
• ARGININE (II)
• L-Isomer arginine
• (S)-2-Amino-5-((aminoiminomethyl)amino)pentanoate
• LNorvaline, 5((aminoiminomethyl)amino)
• PENTANOIC ACID, 2-AMINO-5-((AMINOIMINOMETHYL)AMINO-, (S)-
• B05XB01
• L(+)Arginine
• (2S)-2-amino-5-((diaminomethylidene)amino)pentanoic acid
• Arginine, L
• ARGININE [INCI]
• NSC206269
• ARGININE (USP MONOGRAPH)
• Pentanoic acid, 2amino5((aminoiminomethyl)amino), (S)
• L-Arginine High
• ARGININE (MART.)
• 2Amino5guanidinovaleric acid
• HY-N0455R
• L-Arginine 7401
• 2-Propenoic acid, 2-methyl-, monoester with 1,2-propanediol, polymer with ethyl 2-propenoate and 2-propenoic acid
• ARGININE (EP IMPURITY)
• (S)2Amino5((aminoiminomethyl)amino)pentanoic acid
• 200-811-1
• (l)arginine

• MDL： MFCD00002635
• Inchi： 1S/C6H14N4O2/c7-4(5(11)12)2-1-3-10-6(8)9/h4H,1-3,7H2,(H,11,12)(H4,8,9,10)/t4-/m0/s1
• InChI Key： ODKSFYDXXFIFQN-BYPYZUCNSA-N
• SMILES： [O-]C([C@H](CCC/[NH+]=C(\N)/N)N)=O
• BRN： 1725413

Computed Properties

• Exact Mass: 174.11200
• Monoisotopic Mass: 174.111676
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -4.2
• Topological Polar Surface Area: 128
• Surface Charge: 0
• Tautomer Count: 2
• Molecular Weight: 174.20

Experimental Properties

• Color/Form: Powder
• Density: 1.2297 (rough estimate)
• Melting Point: 222 °C (dec.) (lit.)
• Boiling Point: 409.1°C at 760 mmHg
• Flash Point: 201.2 °C
• Refractive Index: 27 ° (C=8, 6mol/L HCl)
• PH: 10.5-12.0 (25℃, 0.5M in H2O)
• Solubility: H2O: 100 mg/mL
• Water Partition Coefficient: 148.7 g/L (20 ºC)
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• PSA: 125.22000
• LogP: 0.55280
• Merck: 780
• Sensitiveness: Air Sensitive
• FEMA: 3819 | L-ARGININE
• pka: 1.82, 8.99, 12.5(at 25℃)
• Specific Rotation: 27.1 º (c=8, 6N HCl)
• Optical Activity: [α]20/D +27°, c = 8 in 6 M HCl
• Solubility: Soluble in water (0 ℃, 83g/l, 20 ℃, 148.7g/l, 50 ℃, 400g/l), very slightly soluble in ethanol, insoluble in ether

L-Arginine Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H319
• Warning Statement： P280,P264,P305+P351+P338,P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： R36: eye irritation. R20/21/22: harmful by inhalation, skin contact and accidental swallowing. R36/37/38: irritating to eyes, respiratory tract and skin.
• Safety Instruction： S24/25
• FLUKA BRAND F CODES：10-23
• RTECS：CF1934200
• Hazardous Material Identification：
• HazardClass：IRRITANT
• TSCA：Yes
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases：R36
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives L-alpha-amino acids
• Natural Products and Extracts Plant Extracts Plant based Ripariosida hermaphrodita
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on L-Arginine

L-Arginine (74-79-3): Chemical Properties and Biological Significance

L-Arginine (CAS: 74-79-3) is a semi-essential amino acid with the molecular formula C₆H₁₄N₄O₂, playing a pivotal role in human physiology. Its chemical structure features a guanidinium group, which is critical for its participation in the urea cycle and nitric oxide (NO) synthesis. As a precursor to NO, L-Arginine is extensively studied for its vasodilatory effects, making it a key compound in cardiovascular research. Researchers and pharmaceutical companies focus on its high solubility in water and stability under physiological conditions, which enhances its bioavailability. The demand for high-purity L-Arginine (74-79-3) has surged due to its applications in nutraceuticals and therapies for hypertension and endothelial dysfunction.

L-Arginine (74-79-3) in Pharmacology and Therapeutic Applications

In pharmacology, L-Arginine (74-79-3) is renowned for its therapeutic potential in treating conditions like erectile dysfunction, atherosclerosis, and immune disorders. Clinical studies highlight its role in enhancing nitric oxide production, which improves blood flow and reduces oxidative stress. The supplement industry markets L-Arginine as a performance-enhancing agent for athletes due to its ability to boost endurance and muscle recovery. Additionally, its immunomodulatory effects are under investigation for adjuvant therapies in chronic infections. Patients and healthcare providers frequently search for "L-Arginine benefits" and "74-79-3 dosage guidelines," reflecting its widespread use in integrative medicine.

L-Arginine (74-79-3) in Nutraceuticals and Functional Foods

The nutraceutical industry leverages L-Arginine (74-79-3) for its health-promoting properties, incorporating it into protein powders, energy drinks, and heart-health supplements. Consumers prioritize products labeled "L-Arginine-rich formulations" for cardiovascular and metabolic benefits. Research underscores its synergy with antioxidants like vitamin C to amplify NO bioavailability. Regulatory bodies emphasize quality control for CAS 74-79-3 in dietary supplements, ensuring compliance with safety standards. Trends like "personalized nutrition" drive demand for tailored L-Arginine solutions, aligning with consumer preferences for evidence-based ingredients.

L-Arginine (74-79-3) Research Trends and Future Directions

Emerging studies explore L-Arginine (74-79-3) in anti-aging and neuroprotection, with preclinical data suggesting its role in mitigating cognitive decline. The compound's gene-regulatory functions are a hotspot in epigenetics, particularly in metabolic syndromes. Biotechnology firms invest in sustainable production methods for CAS 74-79-3, such as microbial fermentation, to meet eco-conscious demands. Keywords like "L-Arginine clinical trials 2023" and "74-79-3 patents" dominate academic searches, reflecting its multidisciplinary relevance. Future applications may include biodegradable drug carriers and precision medicine formulations.